4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)-2-buten-1-one

• IUPAC Name: (Z)-4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)but-2-en-1-one
• InChI: InChI=1S/C11H10F3NO2/c1-15-10(11(12,13)14)6-9(17)7-4-2-3-5-8(7)16/h2-6,15-16H,1H3/b10-6-
• InChI Key: OZKZTGJQNBKJBX-POHAHGRESA-N
• Canonical SMILES: CNC(=CC(=O)C1=CC=CC=C1O)C(F)(F)F
• Isomeric SMILES: CN/C(=C\C(=O)C1=CC=CC=C1O)/C(F)(F)F
• Molecular Formula: C11H10F3NO2
• Molecular Weight: 245.20 g/mol

Description

4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)-2-buten-1-one, also known as TFMAM, is a synthetic compound that has been used in scientific research for its unique properties. This compound has garnered attention due to its potential pharmacological applications, and its mechanism of action has been studied extensively.

Scientific Research Applications

4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)-2-buten-1-one has been used in scientific research for its potential pharmacological applications. It has been studied for its ability to inhibit the activity of the enzyme catechol-O-methyltransferase (COMT), which is involved in the metabolism of dopamine and other neurotransmitters. 4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)-2-buten-1-one has also been shown to have potential as an anti-inflammatory agent.

Mechanism of Action

4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)-2-buten-1-one inhibits the activity of COMT by binding to the active site of the enzyme. This results in a decrease in the metabolism of dopamine and other neurotransmitters, leading to an increase in their levels in the brain. 4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)-2-buten-1-one has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)-2-buten-1-one are related to its mechanism of action. By inhibiting the activity of COMT, 4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)-2-buten-1-one increases the levels of dopamine and other neurotransmitters in the brain. This can result in improved cognitive function and mood. 4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)-2-buten-1-one has also been shown to have anti-inflammatory effects, which can be beneficial for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)-2-buten-1-one in lab experiments is its specificity for COMT inhibition. This allows researchers to study the effects of dopamine and other neurotransmitters on various physiological processes. However, a limitation of 4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)-2-buten-1-one is its potential toxicity, which can affect the results of experiments.

Future Directions

For research include the development of 4,4,4-trifluoro-1-(2-hydroxyphenyl)-3-(methylamino)-2-buten-1-one analogs and the exploration of its therapeutic potential for various diseases.